Tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• IUPAC Name: tert-butyl 8-fluoro-6-(trifluoromethylsulfonyloxy)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C15H17F4NO5S/c1-14(2,3)24-13(21)20-5-4-9-6-10(7-12(16)11(9)8-20)25-26(22,23)15(17,18)19/h6-7H,4-5,8H2,1-3H3
• InChI Key: MOOHGLGAKCDROI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C(=CC(=C2)OS(=O)(=O)C(F)(F)F)F
• Molecular Formula: C15H17F4NO5S
• Molecular Weight: 399.4 g/mol
• CAS RN: 1868105-64-9

Description

Tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a chemical compound with the CAS Number: 1868105-64-9. It has a molecular weight of 399.36. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H17F4NO5S/c1-14(2,3)24-13(21)20-5-4-9-6-10(7-12(16)11(9)8-20)25-26(22,23)15(17,18)19/h6-7H,4-5,8H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis of Monofluoroalkenes

1-tert-Butyl-1H-tetrazol-5-yl fluoromethyl sulfone (TBTSO2CH2F) has been developed as an efficient fluoromethylidene synthon for synthesizing both terminal and internal monofluoroalkenes via the Julia-Kocienski olefination reaction. This reagent facilitates the base-mediated reaction with carbonyl compounds, offering a pathway to produce terminal monofluoroalkenes with moderate E/Z selectivity. The versatility of TBTSO2CH2F extends to its alkylation, acylation, and phenylsulfonylation, enabling the synthesis of various alpha-functionalized fluorosulfones (Zhu, Lingui et al., 2010).

Antifolate Synthesis

Tert-butyl groups have been used as carboxyl protecting groups in the synthesis of oligo(L-gamma-glutamyl) conjugates of N10-propargyl-5,8-dideazafolic acid. These conjugates exhibit significant inhibition against human thymidylate synthase, underscoring the compound's potential in developing antifolate therapeutics (Pawełczak, K. et al., 1989).

Multifunctional Phosphorus Vinyl Ylides

The reactivity of trifluoromethanesulfonic acid with specific diazomethane derivatives illustrates the synthesis of cationic (phosphino)(P-hydrogenophosphonio)diazomethane derivatives. These intermediates are pivotal in generating stable multifunctional C-phosphonio phosphorus vinyl ylides, showcasing the compound's utility in creating structurally complex phosphorus-containing molecules (Dyer, P. et al., 1996).

Fluorination Agents

4-tert-butyl-2,6-dimethylphenylsulfur trifluoride has emerged as a superior deoxofluorinating agent, offering high thermal stability and resistance to aqueous hydrolysis. Its fluorination capabilities extend across a wide range of functional groups, including alcohols, aldehydes, and enolizable ketones, highlighting its importance in medicinal chemistry and drug synthesis (Umemoto, T. et al., 2010).

Safety and Hazards

The compound has several hazard statements including H302, H315, H318, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501.